N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C17H11N5O2S/c23-16-8-7-13(19-20-16)11-3-1-2-4-12(11)18-17(24)10-5-6-14-15(9-10)22-25-21-14/h1-9H,(H,18,24)(H,20,23)
• InChI Key: CFHUEWSBKJSCBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=O)C=C2)NC(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C17H11N5O2S
• Molecular Weight: 349.4 g/mol

Description

“N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide” is a chemical compound with the molecular formula C17H11N5O2S and a molecular weight of 349.37. It belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyridazinone ring, which is a six-membered heterocyclic compound containing two nitrogen atoms. The compound also contains a benzene ring, which is a six-membered aromatic ring with alternating double and single bonds.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antipsychotic and Anticonvulsant Agents : Compounds with structural similarities to the query compound have been synthesized and evaluated for their potential as antipsychotic and anticonvulsant agents (Kaur et al., 2012).

• Anticancer Activities : Other related compounds have demonstrated moderate to good inhibitory activity against various cancer cell lines. Studies indicate that some of these compounds could inhibit cancer cell growth by affecting tubulin polymerization (Kamal et al., 2011).

Synthesis and Antioxidant Studies

• Antioxidant Activities : Certain synthesized compounds have shown moderate to significant radical scavenging activity, suggesting potential antioxidant applications (Ahmad et al., 2012).

Synthesis and Antibacterial Evaluation

• Antibacterial Agents : Some derivatives have been synthesized and showed promising antibacterial activity, especially against specific bacterial strains. These compounds exhibited activity at non-cytotoxic concentrations (Palkar et al., 2017).

Synthesis for Structural and Chemical Properties

• Chemical Synthesis and Biological Activity : Some studies focus on the synthesis and characterization of thiadiazolobenzamide and its complexes with metals like Ni and Pd, suggesting their potential in various applications (Adhami et al., 2012).

Mechanism of Action

While the exact mechanism of action of this compound is not known, related compounds have been found to act as agonists at the thyroid hormone receptor β (THR-β), primarily affecting lipid levels.